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Compound of Interest

Compound Name: L-Azidonorleucine hydrochloride

Cat. No.: B3103948

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for L-
Azidonorleucine hydrochloride (ANL), an unnatural amino acid and methionine surrogate
utilized in advanced biochemical and pharmaceutical research for the metabolic labeling of
proteins. This document synthesizes available data on its properties, hazards, and handling
procedures to ensure its safe and effective use in the laboratory.

Chemical and Physical Properties

L-Azidonorleucine hydrochloride is a valuable tool in chemical biology, particularly for
techniques like Bio-Orthogonal Non-Canonical Amino Acid Tagging (BONCAT) and Fluorescent
Non-Canonical Amino Acid Tagging (FUNCAT). Its key properties are summarized below.
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Property Value Source
Molecular Formula CeH12N40O2-HCI

Molecular Weight 208.65 g/mol

CAS Number 1454334-76-9

Appearance Solid N/A
Solubility Soluble to 100 mM in water

6-Azido-L-norleucine
Hydrochloride, N®-Diazo-L-
lysine Hydrochloride, H-L-
Lys(N3)-OH-HCI, (S)-2-Amino-

6-azidohexanoic Acid

Synonyms

Hydrochloride

Safety and Hazard Information

There is conflicting information regarding the hazard classification of L-Azidonorleucine
hydrochloride. One supplier's Safety Data Sheet (SDS) classifies it as not a hazardous
substance or mixture. However, another SDS provides a more stringent classification, which
should be prudently followed to ensure user safety.

Hazard Classification (According to MedChemExpress SDS)

Hazard Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation

Specific target organ toxicity, 3 H335: May cause respiratory
single exposure irritation
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Precautionary Statements

Type Statement

P261: Avoid breathing
dust/fume/gas/mist/vapours/spray. P264: Wash

hands thoroughly after handling. P270: Do not

Prevention

eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated

area. P280: Wear protective

« To cite this document: BenchChem. [L-Azidonorleucine Hydrochloride: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3103948#l|-azidonorleucine-hydrochloride-safety-

and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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